Cas no 411229-80-6 (4-Cyclopropylthiophenylboronic acid)

• Product Name: 4-Cyclopropylthiophenylboronic acid
• CAS No: 411229-80-6
• MF: C₉H₁₁BO₂S
• MW: 194.058441400528
• MDL: MFCD08701720
• CID: 828964
• PubChem ID: 23005322
• Update Time: 2025-05-20

4-Cyclopropylthiophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Cyclopropylthio)phenyl)boronic acid
• 4-Cyclopropylthiophenylboronic acid
• AKOS BRN-0446
• (4-cyclopropylthiophen-2-yl)boronic acid
• (4-cyclopropylsulfanylphenyl)boronic acid
• 411229-80-6
• SCHEMBL2412092
• DB-367726
• (4-(Cyclopropylthio)phenyl)boronicacid
• CS-0175165
• AKOS004119239
• BS-28268
• MFCD08701720
• 4-(CYCLOPROPYLSULFANYL)PHENYLBORONIC ACID

• MDL： MFCD08701720
• Inchi： 1S/C9H11BO2S/c11-10(12)7-1-3-8(4-2-7)13-9-5-6-9/h1-4,9,11-12H,5-6H2
• InChI Key： APWUGUMSANWOII-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)C1CC1

Computed Properties

• Exact Mass: 194.05700
• Monoisotopic Mass: 194.0572809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 65.76000
• LogP: 0.62090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Cyclopropylthiophenylboronic acid

Comprehensive Guide to 4-Cyclopropylthiophenylboronic Acid (CAS No. 411229-80-6): Properties, Applications, and Industry Insights

4-Cyclopropylthiophenylboronic acid (CAS No. 411229-80-6) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This compound, featuring a cyclopropylthiophenyl moiety, has garnered significant attention in pharmaceutical research, material science, and agrochemical development due to its unique reactivity and structural versatility. With the growing demand for high-precision intermediates in drug discovery, this boronic acid derivative stands out as a critical building block for heterocyclic compounds and biaryl structures.

The molecular structure of 4-Cyclopropylthiophenylboronic acid combines a thiophene ring with a cyclopropyl group, enhancing its stability and electronic properties. Researchers frequently search for "boronic acid applications in drug design" or "CAS 411229-80-6 solubility data," reflecting its relevance in optimizing bioactive molecules. Recent studies highlight its utility in developing kinase inhibitors and antiviral agents, aligning with global interest in targeted therapies and infectious disease research.

From an industrial perspective, 411229-80-6 is pivotal in synthesizing OLED materials and liquid crystals, addressing the surge in demand for advanced display technologies. Its compatibility with palladium-catalyzed reactions makes it indispensable for creating π-conjugated systems, a hot topic in "organic electronics innovation" searches. Manufacturers emphasize strict QC protocols to ensure ≥98% purity, catering to stringent regulatory requirements in GMP-compliant production.

Environmental and safety considerations are paramount when handling 4-Cyclopropylthiophenylboronic acid. While not classified as hazardous, best practices include using anhydrous conditions to prevent hydrolysis and storing under argon atmosphere to maintain stability. FAQs like "how to store boronic acids long-term" or "compatibility with green solvents" underscore the community's focus on sustainable chemistry. Recent advancements in flow chemistry have further optimized its large-scale synthesis, reducing waste and energy consumption.

In summary, CAS No. 411229-80-6 exemplifies the intersection of innovation and practicality in synthetic chemistry. Its adaptability across life sciences and advanced materials, coupled with evolving applications in catalysis and bioconjugation, positions it as a compound of enduring scientific and commercial value. As research trends shift toward personalized medicine and renewable energy materials, this boronic acid derivative continues to inspire cutting-edge solutions.